Cas no 865181-05-1 (5-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: 5-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 865181-05-1
• MF: C₁₅H₉ClN₂OS₂
• MW: 332.827759504318
• CID: 6265357
• PubChem ID: 4569553
• Update Time: 2025-06-07

5-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• 5-chloro-N-[(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• (Z)-5-chloro-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• 5-Chloro-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• F1365-2154
• 865181-05-1
• 5-chloro-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• AKOS024606592

• Inchi： 1S/C15H9ClN2OS2/c1-2-9-18-10-5-3-4-6-11(10)21-15(18)17-14(19)12-7-8-13(16)20-12/h1,3-8H,9H2/b17-15-
• InChI Key： MYQBGVVRZLDSMH-ICFOKQHNSA-N
• SMILES： ClC1=CC=C(C(/N=C2/N(CC#C)C3C=CC=CC=3S/2)=O)S1

Computed Properties

• Exact Mass: 331.9844830g/mol
• Monoisotopic Mass: 331.9844830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 86.2Ų

Additional information on 5-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

5-Chloro-N-(2Z)-3-(Prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 865181-05-1): An Overview

5-Chloro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 865181-05-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements associated with this compound.

The chemical structure of 5-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide is noteworthy for its intricate arrangement of functional groups. The molecule consists of a thiophene ring fused to a benzothiazole moiety, with a chloro substituent at the 5-position of the thiophene ring and a propargyl group attached to the benzothiazole ring. The presence of these functional groups imparts unique chemical and biological properties to the compound.

Synthesis of 5-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide has been reported using various methodologies. One common approach involves the condensation of 5-chlorothiophene-2-carbaldehyde with N-(propargylidene)benzothiazolone in the presence of a suitable base. This reaction typically proceeds via an intermediate imine formation followed by cyclization to form the final product. Recent advancements in synthetic chemistry have also explored alternative routes to improve yield and purity, such as microwave-assisted synthesis and catalyst-mediated reactions.

The biological activities of 5-chloro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide have been extensively studied in various in vitro and in vivo models. One of the most promising areas of research is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 5-chloro-N-(2Z)-3-(prop-2-yinl)-2,3-dihydro-l,3-benzothiazol-Z-yldenethiophene-Z-carboxamide has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent studies have also explored the neuroprotective effects of 5-chloro-N-(2Z)-3-(prop-yinl)-2,3-dihydro-l,3-benzothiazol-Z-yldenethiophene-Z-carboxamide. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promise in reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may have therapeutic potential in treating neurodegenerative conditions.

The pharmacokinetic properties of 5-chloro-N-(2Z)-3-(prop-yinl)-2,3-dihydro-l,3-benzothiazol-Z-yldenethiophene-Z-carboxamide are another important aspect to consider for its potential clinical applications. Preclinical studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize its pharmacokinetic properties for human use.

In conclusion, 5-chloro-N-(2Z)-3-(prop-yinl)-2,3-dihydro-l,3-benzothiazol-Z-yldenethiophene-Z-carboxamide (CAS No. 865181-05-1) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an intriguing subject for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may emerge as a valuable tool in the treatment of various diseases.